2-(1-(2-Fluoro-4-(6-(3-(3-(trifluoromethyl)phenyl)ureido)pyridin-3-yl)phenyl)cyclobutoxy)acetic acid

• Molecular Formula: C25H21F4N3O4
• Molecular Weight: 503.4 g/mol
• IUPAC Name: 2-[1-[2-fluoro-4-[6-[[3-(trifluoromethyl)phenyl]carbamoylamino]pyridin-3-yl]phenyl]cyclobutyl]oxyacetic acid
• InChI: InChI=1S/C25H21F4N3O4/c26-20-11-15(5-7-19(20)24(9-2-10-24)36-14-22(33)34)16-6-8-21(30-13-16)32-23(35)31-18-4-1-3-17(12-18)25(27,28)29/h1,3-8,11-13H,2,9-10,14H2,(H,33,34)(H2,30,31,32,35)
• InChI Key: HAIOLVJDNAAOSS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=C(C=C(C=C2)C3=CN=C(C=C3)NC(=O)NC4=CC=CC(=C4)C(F)(F)F)F)OCC(=O)O

Description

2-(1-(2-Fluoro-4-(6-(3-(3-(trifluoromethyl)phenyl)ureido)pyridin-3-yl)phenyl)cyclobutoxy)acetic acid is a useful research compound. Its molecular formula is C25H21F4N3O4 and its molecular weight is 503.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 25 mL vial was charged with the product from Example 60C (459 mg, 1.128 mmol), the product from Example 60B (342 mg, 1.128 mmol), dibasic potassium phosphate (590 mg, 3.38 mmol), and 1,1′-bis(di-tert-butylphosphino)ferrocene palladium (II) dichloride (7.38 mg, 0.011 mmol), N,N-dimethylacetamide (4 mL), ethanol (4.00 ml) and water (2 mL). The suspension was stirred and heated to 90° C., whereupon the reaction became homogenous. After heating at 90° C. for 1 hour, the reaction was copied to room temperature. The resulting suspension was poured into water (200 mL). The mixture was acidified to pH 1 with 1 M HCl. The solid was filtered, washed with water, and air-dried to give the title product. 1H NMR (300 MHz, DMSO-d6) δ ppm 1.62-1.71 (m, 1H), 1.96-2.07 (m, 1H), 2.39-2.49 (m, 4H), 3.69 (s, 2H), 7.38 (d, J=7.12 Hz, 1H), 7.47-7.61 (m, 4H), 7.65-7.71 (m, 2H), 8.07 (s, 1H), 8.17 (dd, J=2.7 and 8.8 Hz, 1H), 8.71 (d, J=2.7 Hz, 1H), 9.68 (s, 1H), 10.65 (s, 1H), 12.5 (br s, 1H). MS (ESI) m/z 504 [M+H]+.